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Compound of Interest

Compound Name: 2-Butyl-1,3-benzoxazol-6-amine

Cat. No.: B1303839

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-Butyl-
1,3-benzoxazol-6-amine (CAS No: 875850-00-3) in a laboratory setting. Adherence to these
protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Identification and Properties

Property Value Source
Molecular Formula C11H14N20 Inferred
Molecular Weight 190.24 g/mol Inferred
Melting Point 2°C (36 °F)

Boiling Point 231 °C (448 °F)

Density 1.238 g/cm3 at 25 °C (77 °F)

Partition Coefficient (n-
log Pow: 2.01 (calculated)
octanol/water)

Hazard Identification and Safety Precautions

2-Butyl-1,3-benzoxazol-6-amine is classified as a hazardous substance. The primary hazards
are:
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o Acute Toxicity (Oral, Dermal, Inhalation): Toxic if swallowed or in contact with skin, and
harmful if inhaled.

o Eye Irritation: Causes serious eye irritation.
e Aquatic Hazard: Harmful to aquatic life.
Signal Word: Danger

Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H402: Harmful to aquatic life.

Precautionary Statements:

e P261: Avoid breathing mist or vapours.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
e P271: Use only outdoors or in a well-ventilated area.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Butyl-1,3-benzoxazol-6-amine.

o Eye Protection: Use equipment for eye protection tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).
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Hand Protection: Wear compatible chemical-resistant gloves. Gloves must be inspected prior
to use. Use proper glove removal technique (without touching the glove's outer surface) to
avoid skin contact with this product.[1]

Skin and Body Protection: Wear protective clothing. The type of protective equipment must
be selected according to the concentration and amount of the dangerous substance at the
specific workplace.[1][2]

Respiratory Protection: Where risk assessment shows air-purifying respirators are
appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges as a backup to engineering controls.

Handling and Storage Protocols

4.1. Handling:

Work under a chemical fume hood. Do not inhale the substance/mixture.

Avoid generation of vapors/aerosols.

Avoid all personal contact, including inhalation.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands and face thoroughly after handling.[1] Immediately change contaminated
clothing.

4.2. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Keep locked up or in an area accessible only to qualified or authorized persons.

Store away from incompatible materials and foodstuff containers.[3]

Protect containers against physical damage and check regularly for leaks.[3]

Experimental Protocols
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General Protocol for Handling 2-Butyl-1,3-benzoxazol-6-
amine in a Research Setting

This protocol outlines the general steps for safely weighing and preparing a solution of 2-Butyl-
1,3-benzoxazol-6-amine.

1. Preparation and Precautionary Measures: 1.1. Ensure a calibrated analytical balance is
located inside a certified chemical fume hood. 1.2. Verify that the fume hood is functioning
correctly. 1.3. Prepare all necessary materials: spatulas, weighing paper/boats, appropriate
glassware, and solvent. 1.4. Don the required personal protective equipment (PPE) as
specified in Section 3.

2. Weighing the Compound: 2.1. Place a clean, tared weighing vessel on the analytical
balance. 2.2. Carefully transfer the desired amount of 2-Butyl-1,3-benzoxazol-6-amine from
the stock container to the weighing vessel using a clean spatula. 2.3. Avoid generating dust or
aerosols. If any material is spilled, follow the spill cleanup procedures outlined in Section 5. 2.4.
Securely close the stock container immediately after dispensing. 2.5. Record the exact weight
of the compound.

3. Solution Preparation: 3.1. Add the weighed 2-Butyl-1,3-benzoxazol-6-amine to the
appropriate volumetric flask or reaction vessel. 3.2. Carefully add the desired solvent to the
vessel, rinsing any residual compound from the weighing paper/boat into the vessel. 3.3.
Agitate the mixture as required to ensure complete dissolution. This may involve stirring or
sonication, depending on the specific experimental requirements. 3.4. Once dissolved, dilute
the solution to the final desired volume with the solvent.

4. Post-Handling Procedures: 4.1. Clean all used glassware and equipment thoroughly. 4.2.
Dispose of any contaminated materials (e.g., weighing paper, gloves) in the designated
hazardous waste container. 4.3. Wash hands and any exposed skin thoroughly with soap and
water. 4.4. Launder contaminated clothing before reuse.[3]

Accidental Release and First Aid Measures
5.1. Spill Cleanup:

e Minor Spill:
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[e]

Clean up spills immediately.[3]

o

Wear appropriate PPE.

[¢]

Use dry cleanup procedures and avoid generating dust.[3]

[¢]

Sweep up, shovel up, or vacuum up the material and place it in a clean, dry, sealable,
labeled container for disposal.[3]

e Major Spill:
o Evacuate the area.
o Alert Emergency Services and inform them of the location and nature of the hazard.[3]
o Prevent spillage from entering drains or water courses.[3]

5.2. First Aid:

If Inhaled: Move the person to fresh air. If breathing stops, provide artificial respiration.
Immediately call a physician.

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Call a physician immediately.

e In Case of Eye Contact: Rinse out with plenty of water. Call an ophthalmologist. Remove
contact lenses if present and easy to do.

« |If Swallowed: Give water to drink (two glasses at most). Seek medical advice immediately.
Do not induce vomiting.

Visualizations
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Start: Handling 2-Butyl-1,3-benzoxazol-6-amine

1. Preparation
- Verify fume hood
- Gather materials
- Don appropriate PPE

'

2. Weighing
- Tare balance
- Transfer compound carefully
- Close stock container

A

No Yé¢s

3. Dissolution Spill Cleanup Protocol
- Add compound to vessel - Evacuate if major
- Add solvent - Wear PPE
- Ensure complete dissolution - Contain and collect waste

i

4. Post-Handling
- Clean equipment
- Dispose of waste

- Wash hands

i

Secure Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Authorized access only

End: Secure Storage / Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2-Butyl-1,3-benzoxazol-6-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-3-benzoxazol-6-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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